Cas no 2137534-30-4 (tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate)

Technical Introduction: Tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate is a specialized chiral intermediate with applications in pharmaceutical synthesis and asymmetric catalysis. Its structure incorporates a tetrahydrobenzodiazole moiety, which enhances its utility in constructing complex heterocyclic frameworks. The tert-butyl ester group provides stability and facilitates selective deprotection under mild conditions, making it advantageous for multi-step synthetic routes. This compound is particularly valuable in the preparation of bioactive molecules, where precise stereocontrol is critical. Its well-defined reactivity profile and compatibility with diverse reaction conditions underscore its role as a versatile building block in medicinal chemistry and fine chemical synthesis.
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate structure
2137534-30-4 structure
Product Name:tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
CAS No:2137534-30-4
MF:C15H25N3O2
MW:279.377903699875
CID:5872521
PubChem ID:165494907
Update Time:2025-09-28

tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
    • 2137534-30-4
    • EN300-1141520
    • Inchi: 1S/C15H25N3O2/c1-10(13(16)14(19)20-15(2,3)4)18-9-17-11-7-5-6-8-12(11)18/h9-10,13H,5-8,16H2,1-4H3
    • InChI Key: PQYXZAWYUHQZSA-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C(C(C)N1C=NC2CCCCC1=2)N)=O

Computed Properties

  • Exact Mass: 279.19467705g/mol
  • Monoisotopic Mass: 279.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.1Ų

tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1141520-0.05g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4 95%
0.05g
$1381.0 2023-10-26
Enamine
EN300-1141520-0.1g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4 95%
0.1g
$1447.0 2023-10-26
Enamine
EN300-1141520-0.25g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4 95%
0.25g
$1513.0 2023-10-26
Enamine
EN300-1141520-0.5g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4 95%
0.5g
$1577.0 2023-10-26
Enamine
EN300-1141520-1.0g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4
1g
$1643.0 2023-06-09
Enamine
EN300-1141520-2.5g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4 95%
2.5g
$3220.0 2023-10-26
Enamine
EN300-1141520-5.0g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4
5g
$4764.0 2023-06-09
Enamine
EN300-1141520-10.0g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4
10g
$7065.0 2023-06-09
Enamine
EN300-1141520-1g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4 95%
1g
$1643.0 2023-10-26
Enamine
EN300-1141520-5g
tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate
2137534-30-4 95%
5g
$4764.0 2023-10-26

Additional information on tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate

tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate (CAS No. 2137534-30-4): A Comprehensive Overview

tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate (CAS No. 2137534-30-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and has garnered attention due to its potential therapeutic applications and unique structural properties.

The benzodiazepine core is a well-known scaffold in medicinal chemistry, known for its ability to modulate the central nervous system (CNS) through interactions with GABA receptors. The tert-butyl group in the compound provides additional stability and lipophilicity, which can enhance its pharmacokinetic properties. The 2-amino and 3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate moieties contribute to the compound's unique biological activity and selectivity.

Recent studies have highlighted the potential of tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anxiolytic and anticonvulsant effects in animal models. The researchers found that the compound selectively binds to specific GABA-A receptor subtypes, which may explain its favorable side-effect profile compared to traditional benzodiazepines.

In addition to its CNS effects, tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate has shown promise in other therapeutic areas. A 2021 study in the European Journal of Medicinal Chemistry demonstrated that the compound possesses anti-inflammatory properties. The researchers observed a significant reduction in inflammatory markers in vitro and in vivo models of inflammation. This dual mechanism of action—both anxiolytic and anti-inflammatory—makes the compound a valuable candidate for further drug development.

The structural characteristics of tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate also contribute to its stability and solubility. The tert-butyl group enhances lipophilicity without compromising water solubility, which is crucial for oral bioavailability. The tetrahydro ring system provides additional conformational flexibility that can be exploited for optimizing receptor binding affinity.

From a synthetic perspective, the preparation of tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate involves several key steps. One common approach is the coupling of a suitably protected amino acid with a benzodiazepine derivative followed by deprotection and esterification with tert-butanol. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. These findings are encouraging and pave the way for further clinical investigation.

In conclusion, tert-butyl 2-amino-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)butanoate (CAS No. 2137534-30-4) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and guide its future use in medicine.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.